1-[(2-Chloro-6-fluorophenyl)methyl]-2-ethylbenzimidazole

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-2-ethylbenzimidazole
• InChI: InChI=1S/C16H14ClFN2/c1-2-16-19-14-8-3-4-9-15(14)20(16)10-11-12(17)6-5-7-13(11)18/h3-9H,2,10H2,1H3
• InChI Key: YBRKIBDUCKQQLT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=CC=C2N1CC3=C(C=CC=C3Cl)F
• Molecular Formula: C16H14ClFN2
• Molecular Weight: 288.74 g/mol

Description

Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system. They are utilized in various areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Synthesis Analysis

The Sandmeyer reaction is a well-known reaction mainly used for the conversion of an aryl amine to an aryl halide in the presence of Cu (I) halide via the formation of a diazonium salt intermediate. This reaction can be processed with or without copper catalysts for the formation of C–X (X = Cl, Br, I, etc.), C-CF3/CF2, C–CN, C–S, etc., linkages.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as nuclear magnetic resonance, High-Performance Liquid Chromatography – Time of Flight (HPCL-TOF), GCMS, and Fourier Transform Infrared Spectroscopy (FTIR) Attenuated Total Reflection (ATR).

Chemical Reactions Analysis

Quinoline derivatives exhibit good antimicrobial activity against various Gram-positive and Gram-negative microbial species. The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For example, the density, melting point, boiling point, solubility, and vapor pressure of a compound can be measured.

Scientific Research Applications

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Mechanism of Action

The mechanism of action of a compound can be determined by studying its interaction with biological molecules. For example, a small-molecule agonist, compound 53 (C53), promotes the oligomerization and activation of human STING through a mechanism orthogonal to that of cGAMP.

Safety and Hazards

Safety data sheets provide information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product. It’s important to follow the safety precautions listed in these sheets when handling chemicals.

Future Directions

The development of new and efficient protocols for reactions like the Sandmeyer reaction could be a future direction. Additionally, the discovery of novel antimicrobial agents with better pharmacodynamic and pharmacokinetic properties but lesser or no side effects is another potential area of future research.